2-(3-hydroxybenzyl)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 2-[(3-hydroxyphenyl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H11NO3/c17-11-5-3-4-10(8-11)9-16-14(18)12-6-1-2-7-13(12)15(16)19/h1-8,17H,9H2
• InChI Key: CWIXXTDWIFGBAC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC(=CC=C3)O

Description

2-(3-hydroxybenzyl)-1H-isoindole-1,3(2H)-dione, also known as 3-Hydroxy-N-(3-hydroxybenzyl)-1H-indole-2-carboxamide, is a chemical compound with potential applications in the field of medicinal chemistry. It is a derivative of isoindole-1,3-dione, which is a heterocyclic organic compound that has been extensively studied for its biological activities. The synthesis method of this compound, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in

Mechanism of Action

The mechanism of action of 2-(3-hydroxybenzyl)-1H-isoindole-1,3(2H)-dione is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cells. It has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and transcription. It has also been shown to inhibit the activity of the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase enzymes and disrupting the mitochondrial membrane potential. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase. Additionally, it has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-hydroxybenzyl)-1H-isoindole-1,3(2H)-dione in lab experiments include its potential anticancer and neuroprotective activities, as well as its antibacterial activity. It is also relatively easy to synthesize and purify. However, its limitations include its moderate yield and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-(3-hydroxybenzyl)-1H-isoindole-1,3(2H)-dione. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the product. Another direction is the study of its potential applications in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects, as well as its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

The synthesis of 2-(3-hydroxybenzyl)-1H-isoindole-1,3(2H)-dione involves the reaction of 3-hydroxybenzylamine with isatin in the presence of a catalyst. The reaction proceeds via an imine intermediate, which is subsequently reduced to form the final product. The yield of the reaction is moderate, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

2-(3-hydroxybenzyl)-1H-isoindole-1,3(2H)-dione has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been studied for its potential neuroprotective effects in the treatment of Alzheimer's disease. Additionally, it has been shown to exhibit antibacterial activity against certain strains of bacteria.